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Compound of Interest

Compound Name: 2-Amino-3-iodophenol

Cat. No.: B045077 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-3-iodophenol, catering to researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure laboratory safety and

environmental compliance.

Properties and Hazards
2-Amino-3-iodophenol is a solid chemical compound with the molecular formula C₆H₆INO.[1]

It is classified as acutely toxic if swallowed and causes serious eye irritation.[1] Handling

requires adherence to strict safety protocols to mitigate potential risks.

Property Value

Molecular Formula C₆H₆INO

Molecular Weight 235.02 g/mol [1]

Appearance Solid[1]

Melting Point 170 - 175 °C (338 - 347 °F)

Hazard Classifications

Acute Toxicity, Oral (Category 3)[1], Eye

Irritation (Category 2)[1], Suspected of causing

genetic defects

Signal Word Danger[1]
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Pre-Disposal Handling and Personal Protective
Equipment (PPE)
Before beginning any disposal procedure, it is crucial to handle 2-Amino-3-iodophenol with

appropriate care in a well-ventilated area or a chemical fume hood.[2] The following personal

protective equipment is mandatory:

Eye Protection: Chemical splash goggles or a face shield.[2][3]

Hand Protection: Chemical-resistant gloves such as nitrile, neoprene, or butyl rubber.[2]

Body Protection: A fully buttoned lab coat. For larger quantities, a chemical-resistant apron is

recommended.[2]

Respiratory Protection: Required when dusts are generated.

Step-by-Step Disposal Protocol
The recommended method for the disposal of 2-Amino-3-iodophenol is through an approved

hazardous waste disposal plant.[3][4] Do not dispose of this chemical down the drain or in

regular trash.[2]

Step 1: Waste Segregation and Collection

Pure Compound and Concentrated Solutions:

Collect all waste 2-Amino-3-iodophenol, including unused, expired, or concentrated

solutions, in a dedicated and clearly labeled hazardous waste container.[2]

The container must be compatible with the chemical (e.g., glass or polyethylene) and have

a secure, tight-fitting lid.[2]

Do not mix 2-Amino-3-iodophenol waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[2]

Contaminated Labware and Debris:
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All disposable items that have come into contact with 2-Amino-3-iodophenol, such as

pipette tips, gloves, and absorbent paper, must be treated as hazardous waste.[2]

Collect these items in a separate, puncture-resistant container that is clearly labeled as

hazardous waste.[2]

Empty Containers:

Thoroughly empty all contents from the original container.

The first rinse of the container must be collected and disposed of as hazardous waste.[5]

For containers of highly toxic chemicals (LD50 < 50mg/kg), the first three rinses must be

collected as hazardous waste.[5] After thorough rinsing and air-drying, obliterate or deface

the label before disposing of the container as solid waste.[5]

Step 2: Labeling of Waste Containers

Properly label all waste containers with the following information:

The words "Hazardous Waste".[2]

The full chemical name: "2-Amino-3-iodophenol".[2]

The concentration and composition of the waste.[2]

The date when the waste was first added to the container.[2]

The specific hazards associated with the chemical (e.g., "Toxic," "Irritant").[6]

Step 3: Storage of Hazardous Waste

Store waste containers in a designated, secure area away from general laboratory traffic.[2]

The storage area should be well-ventilated.[2]

Keep containers tightly closed when not in use.[2]

Step 4: Arranging for Disposal
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to schedule a pickup for your hazardous waste.[2]

Provide them with accurate information about the waste material.

Spill Response
In the event of a spill:

Evacuate the immediate area and notify your supervisor and EHS office.[2]

For small spills, trained personnel wearing appropriate PPE can clean it up using an

absorbent material.[2] The used absorbent material must be collected and disposed of as

hazardous waste.[2]

For large spills, evacuate the laboratory and follow your institution's emergency procedures.

[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Amino-3-
iodophenol.
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Caption: Workflow for the safe disposal of 2-Amino-3-iodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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